N-(4-chlorophenyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-(4-chlorophenyl)pyrrolo[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H14ClN3O3S/c21-15-8-10-16(11-9-15)23-20(25)18-13-14-5-4-12-22-19(14)24(18)28(26,27)17-6-2-1-3-7-17/h1-13H,(H,23,25)
• InChI Key: HMOAHVVOWMMXCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=C2N=CC=C3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3O3S
• Molecular Weight: 411.9 g/mol

Description

Molecular Structure Analysis

The molecular formula of N-(4-chlorophenyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxamide is C8H8ClNO2S. It consists of a pyrrolopyridine ring system with attached phenyl and sulfonyl groups. The chlorine atom at the 4-position of the phenyl ring contributes to its overall structure.

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and derivatizations. These reactions can lead to the formation of related heterocyclic compounds.

Scientific Research Applications

Synthesis and Characterization

• Polyamides and Poly(amide-imide)s Synthesis : Research involves the synthesis of polyamides and poly(amide-imide)s from various aromatic dicarboxylic acids and diamines, exploring the materials' inherent viscosities, solubility, and thermal properties. These studies are crucial for developing advanced materials with potential applications in high-performance plastics and coatings (Saxena et al., 2003), (Pasquale & Recca, 1998).

• Advanced Polymeric Materials : A focus on creating novel polyamides with enhanced solubility and thermal stability through direct polycondensation, aiming to leverage these properties for technological applications such as in electronics or as high-performance fibers (Faghihi & Mozaffari, 2008).

Medicinal Chemistry Applications

• Anticancer Compound Synthesis : The synthesis of novel compounds with potential anticancer activity, such as the development of 1-(arylsulfonyl)pyrrolidines from phenols, demonstrating the compound's versatility in synthesizing derivatives with biological activities (Smolobochkin et al., 2017).

• Antibacterial Activity : The synthesis and investigation of sulfonamides containing N,N-diethyl-substituted amido moieties for their antibacterial activity, showcasing the compound's utility in creating effective antibacterial agents (Ajani et al., 2012).

Material Science Applications

• High-Performance Polymers : Investigations into the synthesis of polyamides and related polymers with specific focus on their solubility, thermal stability, and potential applications in creating materials for advanced technologies (Liaw et al., 2000), (Hsiao & Huang, 1997).

Future Directions

For more detailed information, please refer to relevant research articles. Future studies will shed light on its broader applications and safety profile.